Cas no 144096-46-8 (2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI))

• Product Name: 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI)
• CAS No: 144096-46-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 204681
• PubChem ID: 10220007
• Update Time: 2025-07-11

2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI)
• Agistatin B
• AGISTATINE B
• 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, [2R-(2a,4a,4ab,5a,6a,8ab)]-
• CS-0092950
• 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol, 6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI)
• CHEBI:200114
• 144096-46-8
• HY-125666
• (1R,3R,4R,7S,8R,9S)-4-ethyl-2,11-dioxatricyclo[5.3.1.03,8]undecane-8,9-diol
• (1R,3R,4R,7S,8R,9S)-4-ethyl-2,11-dioxatricyclo(5.3.1.03,8)undecane-8,9-diol
• (1R,3R,4R,7S,8R,9S)-4-ethyl-2,11-dioxatricyclo[5.3.1.0(3),?]undecane-8,9-diol

• Inchi： 1S/C11H18O4/c1-2-6-3-4-8-11(13)7(12)5-9(14-8)15-10(6)11/h6-10,12-13H,2-5H2,1H3/t6-,7+,8+,9-,10-,11-/m1/s1
• InChI Key： VPNRLNAIVJHRND-FSKPYACHSA-N
• SMILES： O1[C@@H]2C[C@@H]([C@]3([C@H](CC[C@@H](CC)[C@@H]13)O2)O)O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI)

Introduction to 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI) (CAS No. 144096-46-8)

2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI), with the CAS number 144096-46-8, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and biology. This compound belongs to the class of benzopyrans and is characterized by its epoxy and diol functionalities. The specific stereochemistry of this compound, denoted by the (2R,4S,4aR,5R,6R,8aS) configuration, plays a crucial role in its biological activity and reactivity.

The molecular formula of 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI) is C₁₆H₂₆O₃, and its molecular weight is approximately 270.37 g/mol. The compound's structure features a benzopyran core with an epoxy group and two hydroxyl groups attached to the hexahydro ring. This unique combination of functional groups imparts the compound with a range of chemical properties that make it valuable for both academic research and industrial applications.

In the field of organic synthesis, 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI) has been used as a key intermediate in the synthesis of various bioactive molecules. Its epoxy and diol functionalities provide multiple reaction sites for further chemical modifications. For instance, the epoxy group can undergo ring-opening reactions with nucleophiles such as amines or alcohols to form new carbon-oxygen or carbon-nitrogen bonds. The diol groups can participate in esterification or etherification reactions to generate derivatives with tailored properties.

Recent studies have also explored the biological activity of 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS)- (9CI). One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation. Additionally, preliminary in vivo studies have demonstrated that the compound can reduce inflammation in animal models of arthritis.

Beyond its anti-inflammatory properties, 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol,6-ethylhexahydro-, (2R,4S,4aR,5R,6R,8aS) has also been investigated for its potential as an antioxidant. Free radicals and reactive oxygen species (ROS) are known to contribute to various diseases such as cancer and neurodegenerative disorders. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage. The antioxidant activity is believed to be mediated by its ability to chelate metal ions and stabilize radical intermediates.

In the pharmaceutical industry, 2,5-Epoxy-2H-1-benzopyran-4,4a(5H)-diol, 6-ethylhexahydro-, (2R, 4S, 4a R, 5 R, 6 R, 8a S)- (9CI) (CAS No. 144096-- 8) (CAS No. 14 No.

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